Cas no 321979-15-1 ((E)-(2H-1,3-benzodioxol-5-yl)methylidene(pyridin-3-yl)methylamine)

• Product Name: (E)-(2H-1,3-benzodioxol-5-yl)methylidene(pyridin-3-yl)methylamine
• CAS No: 321979-15-1
• MF: C₁₄H₁₂N₂O₂
• MW: 240.257283210754
• CID: 6318705
• PubChem ID: 871769
• Update Time: 2025-10-29

(E)-(2H-1,3-benzodioxol-5-yl)methylidene(pyridin-3-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• (E)-(2H-1,3-benzodioxol-5-yl)methylidene(pyridin-3-yl)methylamine
• IDI1_008762
• SR-01000212899
• HMS1413I15
• Oprea1_210053
• 1-(Benzo[d][1,3]dioxol-5-yl)-N-(pyridin-3-ylmethyl)methanimine
• (E)-N-(benzo[d][1,3]dioxol-5-ylmethylene)-1-(pyridin-3-yl)methanamine
• AKOS000805801
• SR-01000212899-1
• IFLab1_000543
• (E)-[(2H-1,3-benzodioxol-5-yl)methylidene][(pyridin-3-yl)methyl]amine
• 1-(1,3-benzodioxol-5-yl)-N-(pyridin-3-ylmethyl)methanimine
• Oprea1_217972
• 321979-15-1
• F0131-0034
• N-[(E)-1,3-benzodioxol-5-ylmethylidene]-1-(pyridin-3-yl)methanamine

• Inchi： 1S/C14H12N2O2/c1-2-12(8-15-5-1)9-16-7-11-3-4-13-14(6-11)18-10-17-13/h1-8H,9-10H2/b16-7+
• InChI Key： YQKAVGWFFUYMOC-FRKPEAEDSA-N
• SMILES： O1COC2C=CC(/C=N/CC3C=NC=CC=3)=CC1=2

Computed Properties

• Exact Mass: 240.089877630g/mol
• Monoisotopic Mass: 240.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.7Ų

Additional information on (E)-(2H-1,3-benzodioxol-5-yl)methylidene(pyridin-3-yl)methylamine

Recent Advances in the Study of (E)-(2H-1,3-benzodioxol-5-yl)methylidene(pyridin-3-yl)methylamine (CAS: 321979-15-1)

The compound (E)-(2H-1,3-benzodioxol-5-yl)methylidene(pyridin-3-yl)methylamine (CAS: 321979-15-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its benzodioxole and pyridine moieties, exhibits unique chemical properties that make it a promising candidate for drug development. Recent studies have focused on elucidating its mechanism of action, pharmacokinetics, and potential applications in treating various diseases, including neurological disorders and cancer.

One of the key findings from recent research is the compound's ability to modulate specific neurotransmitter systems, particularly those involving dopamine and serotonin. This property suggests its potential utility in addressing neurological conditions such as Parkinson's disease and depression. In vitro and in vivo studies have demonstrated that (E)-(2H-1,3-benzodioxol-5-yl)methylidene(pyridin-3-yl)methylamine can cross the blood-brain barrier effectively, a critical factor for central nervous system-targeted therapies. Additionally, its structural features have been optimized to enhance binding affinity to relevant receptors while minimizing off-target effects.

Another area of investigation has been the compound's role in cancer therapy. Preliminary studies indicate that it may act as an inhibitor of certain kinases involved in tumor proliferation and metastasis. Researchers have employed molecular docking simulations and high-throughput screening to identify its interactions with key oncogenic targets. These computational approaches, combined with experimental validation, have provided insights into the compound's potential as a lead molecule for anticancer drug development. Further studies are underway to evaluate its efficacy in preclinical models.

The synthesis and optimization of (E)-(2H-1,3-benzodioxol-5-yl)methylidene(pyridin-3-yl)methylamine have also been a focus of recent research. Advances in synthetic methodologies have enabled the production of derivatives with improved pharmacological profiles. For instance, modifications to the pyridine ring have been explored to enhance solubility and bioavailability. These efforts are crucial for transitioning the compound from the laboratory to clinical trials, where its safety and efficacy can be thoroughly assessed.

In conclusion, (E)-(2H-1,3-benzodioxol-5-yl)methylidene(pyridin-3-yl)methylamine (CAS: 321979-15-1) represents a promising avenue for therapeutic development. Its dual potential in neurological and oncological applications, coupled with advances in its synthesis and optimization, underscores its significance in contemporary medicinal chemistry. Future research should focus on translating these findings into clinical applications, addressing any challenges related to toxicity and drug delivery. The continued exploration of this compound and its derivatives is likely to yield valuable contributions to the field of chemical biology and drug discovery.